Cas no 1251550-08-9 (6-methyl-3-4-(2-methylphenyl)piperazine-1-carbonyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione)

6-methyl-3-4-(2-methylphenyl)piperazine-1-carbonyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione structure
1251550-08-9 structure
Product Name:6-methyl-3-4-(2-methylphenyl)piperazine-1-carbonyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione
CAS No:1251550-08-9
MF:C18H19N5O3S
MW:385.440161943436
CID:6424188
Update Time:2025-07-16

6-methyl-3-4-(2-methylphenyl)piperazine-1-carbonyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-3-4-(2-methylphenyl)piperazine-1-carbonyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione
    • 6-methyl-3-[4-(2-methylphenyl)piperazine-1-carbonyl]-4H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
    • Inchi: 1S/C18H19N5O3S/c1-11-5-3-4-6-12(11)22-7-9-23(10-8-22)17(25)15-13-14(20-27-15)16(24)21(2)18(26)19-13/h3-6H,7-10H2,1-2H3,(H,19,26)
    • InChI Key: KSPMWEYQRWKURA-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C(=O)C2=NSC(C(N3CCN(C4=CC=CC=C4C)CC3)=O)=C2N1

6-methyl-3-4-(2-methylphenyl)piperazine-1-carbonyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3406-9069-2μmol
6-methyl-3-[4-(2-methylphenyl)piperazine-1-carbonyl]-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
1251550-08-9
2μmol
$57.0 2023-09-10
Life Chemicals
F3406-9069-5μmol
6-methyl-3-[4-(2-methylphenyl)piperazine-1-carbonyl]-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
1251550-08-9
5μmol
$63.0 2023-09-10
Life Chemicals
F3406-9069-10μmol
6-methyl-3-[4-(2-methylphenyl)piperazine-1-carbonyl]-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
1251550-08-9
10μmol
$69.0 2023-09-10
Life Chemicals
F3406-9069-20μmol
6-methyl-3-[4-(2-methylphenyl)piperazine-1-carbonyl]-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
1251550-08-9
20μmol
$79.0 2023-09-10
Life Chemicals
F3406-9069-1mg
6-methyl-3-[4-(2-methylphenyl)piperazine-1-carbonyl]-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
1251550-08-9
1mg
$54.0 2023-09-10
Life Chemicals
F3406-9069-2mg
6-methyl-3-[4-(2-methylphenyl)piperazine-1-carbonyl]-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
1251550-08-9
2mg
$59.0 2023-09-10
Life Chemicals
F3406-9069-3mg
6-methyl-3-[4-(2-methylphenyl)piperazine-1-carbonyl]-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
1251550-08-9
3mg
$63.0 2023-09-10
Life Chemicals
F3406-9069-4mg
6-methyl-3-[4-(2-methylphenyl)piperazine-1-carbonyl]-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
1251550-08-9
4mg
$66.0 2023-09-10
Life Chemicals
F3406-9069-5mg
6-methyl-3-[4-(2-methylphenyl)piperazine-1-carbonyl]-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
1251550-08-9
5mg
$69.0 2023-09-10
Life Chemicals
F3406-9069-10mg
6-methyl-3-[4-(2-methylphenyl)piperazine-1-carbonyl]-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
1251550-08-9
10mg
$79.0 2023-09-10

Additional information on 6-methyl-3-4-(2-methylphenyl)piperazine-1-carbonyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione

Research Brief on 6-methyl-3-4-(2-methylphenyl)piperazine-1-carbonyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione (CAS: 1251550-08-9)

In recent years, the compound 6-methyl-3-4-(2-methylphenyl)piperazine-1-carbonyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione (CAS: 1251550-08-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique thiazolo[4,3-d]pyrimidine scaffold, has shown promising potential as a modulator of various biological targets. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic applications.

The synthesis of 6-methyl-3-4-(2-methylphenyl)piperazine-1-carbonyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the cyclization step that forms the thiazolo[4,3-d]pyrimidine core. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against several kinase targets implicated in inflammatory and oncogenic pathways. In vitro assays demonstrate nanomolar-range IC50 values, suggesting high affinity and selectivity. Molecular docking studies further elucidate the binding interactions within the kinase active sites, providing a structural basis for its mechanism of action. These findings position the compound as a promising lead for the development of novel kinase inhibitors.

In vivo studies using rodent models have corroborated the compound's therapeutic potential. Preclinical trials indicate favorable pharmacokinetic profiles, including adequate bioavailability and metabolic stability. Notably, the compound has shown efficacy in reducing tumor growth in xenograft models, with minimal off-target effects. These results underscore its potential as a candidate for further development in oncology therapeutics.

Despite these advancements, challenges remain in optimizing the compound's drug-like properties. Recent research has focused on structural modifications to enhance solubility and reduce potential toxicity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, with the aim of advancing the compound into clinical trials.

In conclusion, 6-methyl-3-4-(2-methylphenyl)piperazine-1-carbonyl-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidine-5,7-dione represents a compelling area of research in medicinal chemistry. Its unique structural features and promising biological activity make it a valuable candidate for the development of next-generation therapeutics. Continued research efforts will be essential to fully realize its potential in addressing unmet medical needs.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.